Cas no 34087-02-0 (4-Nitro-1,8-naphthalic Anhydride)

4-Nitro-1,8-naphthalic anhydride is a nitro-substituted derivative of naphthalic anhydride, primarily used as an intermediate in organic synthesis. Its key advantages include its reactivity as an electrophile in nucleophilic substitution reactions, making it valuable for constructing heterocyclic compounds and functionalized naphthalene derivatives. The nitro group enhances its utility in dye and pigment synthesis, as well as in the preparation of fluorescent probes due to its electron-withdrawing properties. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in various chemical processes. Its structural features also make it a precursor for pharmaceuticals and advanced materials research.
4-Nitro-1,8-naphthalic Anhydride structure
34087-02-0 structure
Product Name:4-Nitro-1,8-naphthalic Anhydride
CAS No:34087-02-0
MF:C12H5NO5
MW:243.171803236008
MDL:MFCD00800662
CID:54185
PubChem ID:4225213
Update Time:2025-06-07

4-Nitro-1,8-naphthalic Anhydride Chemical and Physical Properties

Names and Identifiers

    • 6-Nitrobenzo[de]isochromene-1,3-dione
    • 4-Nitronaphthalene-1,8-dicarboxylic anhydride
    • 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione,4-nitro
    • 2-nitro-1,8-naphthalic anhydride
    • 2-nitro-naphthalene-1,8-dicarboxylic acid anhydride
    • 2-nitronaphthalic anhydride
    • 2-nitronaphthalic-1,8-anhydride
    • 2-Nitronaphthalin-1,8-dicarbonsaeureanhydrid
    • 4-NITRO-1,8-NAPHTHALIC ANHYDRIDE
    • 6-nitro-1H,3H-naphtho[1,8-cd]pyran-1,3-dione
    • 4-Nitronaphthalene-1,8-dicarboxylicanhydride
    • AKOS024284536
    • 4-Nitro-1H,3H-naphtho[1,8-cd]pyran-1,3-dione
    • 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione, nitro-
    • 4-Nitrobenzo[de]isochromene-1,3-dione
    • E85598
    • 6-nitro-3-oxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
    • SCHEMBL1892649
    • nitronaphtalic anhydride
    • BS-42214
    • A857211
    • 34087-02-0
    • 6-NITRO-3-OXATRICYCLO[7.3.1.0?,(1)(3)]TRIDECA-1(13),5,7,9,11-PENTAENE-2,4-DIONE
    • 4-Nitro-1,8-naphthalic Anhydride
    • MDL： MFCD00800662
    • Inchi： 1S/C12H5NO5/c14-11-7-3-1-2-6-4-5-8(13(16)17)10(9(6)7)12(15)18-11/h1-5H
    • InChI Key： QLYSDTXUBZEOII-UHFFFAOYSA-N
    • SMILES： O1C(C2C=CC=C3C=CC(=C(C1=O)C3=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 243.01700
  • Monoisotopic Mass: 243.017
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 89.2A^2

Experimental Properties

  • Color/Form: Light yellow uniform powder
  • Density: 1.637g/cm3
  • Melting Point: 226-229 ºC
  • Boiling Point: 512.9ºC at 760 mmHg
  • Flash Point: 264.3ºC
  • Refractive Index: 1.742
  • PSA: 89.19000
  • LogP: 2.58180
  • Solubility: Not determined
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-Nitro-1,8-naphthalic Anhydride Security Information

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:34087-02-0)4-Nitronaphthalene-1,8-dicarboxylic anhydride
Order Number:sfd16501
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
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Suzhou Senfeida Chemical Co., Ltd
(CAS:34087-02-0)4-Nitronaphthalene-1,8-dicarboxylic anhydride
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Purity:99.9%
Quantity:200kg
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